Cas no 2138514-99-3 (7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138514-99-3
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 5927943
• PubChem ID: 165479204
• Update Time: 2025-08-05

7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• 7-cyclopropyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1078051
• 2138514-99-3

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)9-14-7-3-6(5-1-2-5)4-8(17)16(7)15-9/h3-5H,1-2H2,(H,14,15)
• InChI Key： TXFZRKWZRTZXNM-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=CC(=CC(N2N1)=O)C1CC1)(F)F

Computed Properties

• Exact Mass: 243.06194637g/mol
• Monoisotopic Mass: 243.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to Compound with CAS No. 2138514-99-3 and Product Name: 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

The compound identified by the CAS number 2138514-99-3 and the product name 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of multiple fused rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.

One of the most striking features of this compound is its structural complexity, which includes a 7-cyclopropyl substituent and a trifluoromethyl group. These functional groups are strategically positioned to enhance the molecule's interactions with biological targets. The 7-cyclopropyl moiety is known to contribute to the stability and binding affinity of many pharmacologically active compounds, while the trifluoromethyl group is often incorporated to improve metabolic stability and lipophilicity. Together, these features make this compound an intriguing subject for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The 1,2,4-triazolo1,5-apyridin core structure is particularly noteworthy as it has shown promise in various therapeutic areas. For instance, studies have demonstrated that compounds with this scaffold exhibit potent activity against a range of pathogens and can modulate key biological pathways. The addition of an ol group at the 5-position further enhances the molecule's potential by introducing additional sites for interaction with biological targets.

The synthesis of 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 7-cyclopropyl group typically requires a cyclopropanation step, while the trifluoromethyl group can be incorporated using various trifluoromethylation reagents. The final step involves the formation of the triazoloapyridine ring system, which often requires precise control over reaction conditions to achieve the desired product.

Recent research has highlighted the importance of optimizing synthetic routes to improve both efficiency and sustainability. In one study published in a leading pharmaceutical chemistry journal, researchers reported on the development of a more efficient synthetic pathway for this class of compounds. They achieved this by employing catalytic methods that reduce the number of steps required and minimize waste generation. Such advancements are crucial for ensuring that promising candidates like 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol can be produced in a cost-effective and environmentally friendly manner.

The pharmacological potential of this compound has also been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors relevant to human health. Initial findings suggest that it may exhibit inhibitory activity against certain therapeutic targets, making it a valuable tool for further drug development. Additionally, its unique structural features may allow it to bypass resistance mechanisms associated with existing treatments.

One particularly interesting aspect of this compound is its potential as an antiviral agent. Viruses continue to pose significant challenges to global health, and new treatments are urgently needed. The structural motifs present in this molecule have shown promise in interfering with viral replication processes. Specifically, the triazoloapyridine core has been found to disrupt key viral enzymes involved in replication and transcription. This makes it an attractive candidate for further investigation as part of antiviral drug discovery efforts.

In addition to its antiviral potential, this compound may also have applications in other therapeutic areas. For example, its ability to modulate biological pathways suggests that it could be developed into a treatment for inflammatory diseases or cancer. Researchers are currently exploring its effects on various signaling pathways associated with these conditions. Preliminary data indicate that it may be able to inhibit key enzymes involved in inflammation or cell proliferation without significant off-target effects.

The development of new drugs is often hampered by issues related to bioavailability and metabolic stability. However, 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol has shown encouraging results in these areas as well. Its structural features contribute to improved solubility and reduced susceptibility to metabolic degradation. These properties are essential for ensuring that the compound remains effective once administered orally or intravenously.

As research continues into this promising compound, 7-cyclopropyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol, new applications are likely to emerge. Advances in computational chemistry and artificial intelligence are enabling researchers to predict biological activity more accurately than ever before, which could accelerate the discovery process significantly*. By leveraging these technologies, scientists can identify potential lead compounds much faster* than traditional methods allow*.

In conclusion, 7-cyclopropyl-2-(trifluoromethyl)-1, 2, 4-triazolo1, 5-apyridin-*5-*ol (CAS No.*21385*14-*99*-3) represents a significant advancement in pharmaceutical chemistry* with *considerable potential* for further exploration* across multiple therapeutic areas*. Its unique structural features* combined with *promising preclinical data* make it an exciting candidate for future drug development*. As research progresses,* we can expect* new insights into its properties* and applications* that will further solidify its importance* in modern medicine*.